Cas no 55441-72-0 (1H-Purine-2,6,8(3H)-trione,7,9-dihydro-3,7,9-trimethyl-)

• Product Name: 1H-Purine-2,6,8(3H)-trione,7,9-dihydro-3,7,9-trimethyl-
• CAS No: 55441-72-0
• MF: C₈H₁₀N₄O₃
• MW: 210.190001010895
• CID: 377684
• PubChem ID: 108715
• Update Time: 2025-04-19

1H-Purine-2,6,8(3H)-trione,7,9-dihydro-3,7,9-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6,8(3H)-trione,7,9-dihydro-3,7,9-trimethyl-
• 3,7,9-trimethylpurine-2,6,8-trione
• 7,9-dihydro-3,7,9-trimethyl-1H-purine-2,6,8(3H)-trione
• 3,7,9-trimethyl-7,9-dihydro-1H-purine-2,6,8(3H)-trione
• 3,7,9-TRIMETHYLURIC ACID
• NS00057444
• 55441-72-0
• DTXSID70204013
• EINECS 259-642-7
• 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-3,7,9-trimethyl-

• Inchi： 1S/C8H10N4O3/c1-10-4-5(13)9-7(14)11(2)6(4)12(3)8(10)15/h1-3H3,(H,9,13,14)
• InChI Key： VYWAXKRJTXENCY-UHFFFAOYSA-N
• SMILES： O=C1N(C)C2C(NC(N(C)C=2N1C)=O)=O

Computed Properties

• Exact Mass: 210.0754
• Monoisotopic Mass: 210.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Density: 1.55
• Refractive Index: 1.661
• PSA: 72.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines